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The table below summarizes the key solubility data for Irsenontrine from technical literature [1].

Property Value / Condition Details

Solubility in
DMSO

12.5 mg/mL (32.02 mM) Clear solution. This is the recommended solvent for

preparing stock solutions [1].

Molecular
Weight

390.44 g/mol (Free

base)

Useful for molarity calculations [1].

Molecular
Formula

C₂₂H₂₂N₄O₃ (Free

base)

- [1]

Appearance White to off-white solid

powder

- [1]

Detailed Experimental Protocols

Here are detailed methodologies for preparing stock and working solutions of Irsenontrine, based on supplier

protocols [1].
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Protocol 1: Preparing a 10 mM DMSO Stock Solution

This protocol is for creating a concentrated stock solution suitable for in vitro studies.

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass: (10

µmol/mL) × (390.44 g/mol) = 3.904 mg.
Weigh Compound: Accurately weigh out 3.904 mg of Irsenontrine.

Dissolve: Transfer the powder to a volumetric vial and add anhydrous DMSO to bring the total
volume to 1 mL.

Mix: Gently vortex or sonicate the mixture until a clear solution is obtained, indicating complete
dissolution.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to avoid
repeated freeze-thaw cycles [1].

Protocol 2: Preparing an In Vivo Suspension for Oral Dosing

This method uses 0.5% Carboxymethylcellulose sodium (CMC-Na) as a vehicle for animal studies [2].

Prepare 0.5% CMC-Na Vehicle: Dissolve 0.5 grams of CMC-Na in 100 mL of purified water (ddH₂O).

Stir until it forms a clear, homogeneous solution.
Prepare Working Solution: Add 250 mg of Irsenontrine to 100 mL of the 0.5% CMC-Na vehicle. This

will yield a suspension with a concentration of 2.5 mg/mL.
Administer: The suspension is now ready for oral administration (e.g., via gavage) in animal models

[2].

Mechanism of Action & Experimental Workflow

Irsenontrine is a selective phosphodiesterase 9 (PDE9) inhibitor. The following diagram illustrates its

mechanism and a typical in vivo experiment workflow to assess cognitive effects.
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Mechanism of Action In Vivo Experiment Workflow
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The diagram summarizes the key mechanism by which Irsenontrine inhibits PDE9, leading to increased

cGMP levels in the brain. This elevated cGMP enhances the phosphorylation of the GluA1 subunit of AMPA

receptors, a process critical for synaptic plasticity, which underlies learning and memory [3]. The improved

episodic recognition memory observed in animal models is believed to be a result of this pathway [3].

Troubleshooting & FAQs
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Q1: My Irsenontrine solution in DMSO appears cloudy or has precipitate. What should I do?

Confirm Concentration: Ensure your target concentration is at or below the documented solubility
limit of 12.5 mg/mL in DMSO [1]. Exceeding this will cause precipitation.

Warm and Mix: Gently warm the solution to 25-37°C and vortex it vigorously. Avoid excessive
heating.

Sonication: Briefly sonicate the solution in a water bath sonicator for 5-10 minutes.
Start Over: If precipitation persists, prepare a fresh stock solution at a lower concentration.

Q2: What alternative formulations can I use for in vivo studies if DMSO is not suitable? For in vivo

administration, DMSO stock solutions are often further diluted into acceptable vehicles. Here are two proven

formulations from the technical data [1]:

Formulation 1 (Solution): 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. Add co-

solvents sequentially.
Formulation 2 (Solution): 10% DMSO + 90% (20% SBE-β-CD in Saline).

Q3: What is the evidence that Irsenontrine can cross the blood-brain barrier? While specific data for

Irsenontrine was not found, it is designed for neurological diseases. Preclinical studies on other PDE

inhibitors (e.g., PDE5 inhibitors like sildenafil) demonstrate their ability to cross the blood-brain barrier and

elevate central cGMP levels [4]. The cognitive improvements seen in animal models with Irsenontrine

indirectly support its central activity [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Irsenontrine (E2027) Solubility & Preparation Guide]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12892657#irsenontrine-

solubility-issues-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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